Cas no 1805385-99-2 (2-Amino-6-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 2-Amino-6-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1805385-99-2
• MF: C₈H₉F₂N₃O
• MW: 201.173368215561
• CID: 4810579
• Update Time: 2025-06-11

2-Amino-6-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H9F2N3O/c9-7(10)5-1-4(2-11)13-8(12)6(5)3-14/h1,3,7H,2,11H2,(H2,12,13)
• InChI Key： DYJQFEPTNOYBHM-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CN)=NC(=C1C=O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 0
• Topological Polar Surface Area: 82

Additional information on 2-Amino-6-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde

Introduction to 2-Amino-6-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1805385-99-2)

2-Amino-6-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde, identified by its CAS number 1805385-99-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and applications in drug development. The presence of multiple functional groups, including an amino group, an aminomethyl substituent, and a difluoromethyl moiety, along with the aldehyde functionality at the 3-position, makes this molecule a versatile intermediate in synthetic chemistry.

The aldehyde group in 2-Amino-6-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde serves as a critical site for further chemical modifications, enabling the synthesis of more complex molecules. This property is particularly valuable in medicinal chemistry, where aldehydes are frequently employed in the formation of Schiff bases, heterocycles, and other pharmacophores. The aminomethyl substituent at the 6-position introduces a nucleophilic center that can participate in condensation reactions, further expanding the synthetic possibilities of this compound.

The difluoromethyl group at the 4-position of the pyridine ring is another key feature that enhances the pharmacological potential of 2-Amino-6-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde. Difluorinated compounds are well-documented for their improved metabolic stability, lipophilicity, and binding affinity to biological targets. This modification has been strategically incorporated into numerous drug candidates to optimize their pharmacokinetic and pharmacodynamic profiles. Recent studies have highlighted the role of difluoromethylation in enhancing the efficacy of small-molecule inhibitors, making this compound a promising building block for next-generation therapeutics.

In recent years, there has been growing interest in the development of novel pyridine-based scaffolds for treating various diseases, including cancer, infectious disorders, and neurological conditions. The structural motif of 2-Amino-6-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde aligns well with these trends, as it combines multiple pharmacologically relevant features into a single molecular framework. For instance, pyridine derivatives have shown significant promise in inhibiting kinases and other enzymes involved in cancer progression. The combination of an aldehyde group for further derivatization and a difluoromethyl group for enhanced binding affinity positions this compound as a valuable asset in drug discovery libraries.

Moreover, the aminomethyl group provides opportunities for further functionalization through reactions such as reductive amination or nucleophilic substitution. These transformations can be exploited to introduce additional pharmacophoric elements or to link the compound to other therapeutic moieties. Such flexibility is particularly advantageous in fragment-based drug design approaches, where small molecules are incrementally modified to improve their biological activity.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising candidates like 2-Amino-6-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde. Molecular modeling studies have demonstrated that this compound can interact with biological targets through multiple binding modes, enhancing its potential as a lead molecule. For example, simulations have shown that the aldehyde group can form hydrogen bonds with polar residues in protein active sites, while the difluoromethyl group can contribute to hydrophobic interactions and improve ligand efficiency.

The synthesis of 2-Amino-6-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions to introduce the amino and aminomethyl groups, followed by protection-deprotection strategies to control reactivity. The introduction of the difluoromethyl group often employs palladium-catalyzed cross-coupling reactions or direct fluorination techniques. These synthetic methodologies highlight the compound's complexity but also underscore its synthetic accessibility for medicinal chemists.

In clinical research settings, derivatives of 2-Amino-6-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde have been investigated for their potential therapeutic effects. Preliminary studies suggest that certain analogs exhibit inhibitory activity against enzymes implicated in inflammation and oxidative stress. These findings are particularly relevant given the increasing recognition of such pathways in chronic diseases like diabetes and cardiovascular disorders. Further preclinical studies are warranted to fully elucidate the pharmacological profile and potential clinical applications of this class of compounds.

The role of 2-Amino-6-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde as a key intermediate extends beyond academic research; it also holds industrial significance. Pharmaceutical companies often rely on such building blocks to streamline drug development pipelines by reducing time-to-market for new therapeutics. The compound's structural features make it amenable to scalable synthesis processes, ensuring that it can be produced at commercial quantities without compromising quality.

As our understanding of biological systems continues to evolve, so does our ability to design molecules with tailored properties. The combination of computational tools and experimental validation has revolutionized drug discovery over recent decades. In this context, compounds like 2-Amino-6-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde serve as critical tools for exploring new chemical space and identifying innovative therapeutic strategies.

The future prospects for derivatives of this compound remain promising as researchers continue to uncover new biological functions and develop novel synthetic methodologies. Collaborative efforts between academia and industry will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.